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Compound of Interest

Compound Name: Chlorine heptoxide

Cat. No.: B082858 Get Quote

DANGER: Extreme Hazard

Chlorine heptoxide (Cl₂O₇), also known as dichlorine heptoxide or perchloric anhydride, is

an extremely powerful oxidizer and a highly unstable explosive.[1][2][3] It can detonate with

mechanical shock, friction, or exposure to flame.[1][3] This compound is also highly corrosive

and toxic.[2] Due to its inherent dangers, the synthesis and handling of chlorine heptoxide
should only be undertaken by experienced researchers in a controlled laboratory setting with all

necessary safety precautions in place. Whenever possible, it is recommended to generate and

use chlorine heptoxide in situ to avoid storage.[2]

Physical and Chemical Properties
Chlorine heptoxide is a colorless, oily, and volatile liquid at room temperature.[2][3] It is the

most stable of the chlorine oxides, yet it remains dangerously unstable.[3] It reacts

exothermically with water to form perchloric acid and dissolves in halocarbons.[2][3]
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Property Value Source

Molecular Formula Cl₂O₇ [4][5]

Molar Mass 182.901 g/mol [4]

Appearance Colorless, oily liquid [2][3]

Density 1.9 g/cm³ [4]

Melting Point -91.57 °C [4]

Boiling Point 82.07 °C [4]

Handling Protocols
The following protocols are based on best practices for handling highly explosive and oxidizing

materials. Adherence to all institutional and regulatory safety guidelines is mandatory.

Personal Protective Equipment (PPE)
A full complement of personal protective equipment must be worn at all times when handling

chlorine heptoxide. This includes, but is not limited to:

Eye Protection: Chemical splash goggles and a full-face shield are mandatory.

Hand Protection: Use chemical-resistant gloves (e.g., neoprene or nitrile) of sufficient

thickness.[1][6] Always check glove compatibility with the specific chemicals being used.

Body Protection: A flame-resistant lab coat, chemical-resistant apron, and full-length pants

are required.[6]

Footwear: Fully enclosed, chemical-resistant shoes must be worn.

Engineering Controls
Fume Hood: All work with chlorine heptoxide must be conducted in a certified chemical

fume hood designed for explosive compounds.[6][7] The fume hood should have a

shatterproof sash.
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Blast Shield: A portable blast shield should be used in front of the experimental apparatus.

Ventilation: The laboratory must be well-ventilated with a system that prevents the

accumulation of hazardous vapors.[8][9][10]

Experimental Protocol: In-Situ Generation and Use
Given the extreme hazards of storing chlorine heptoxide, it is strongly recommended to

synthesize it in small quantities for immediate use.

Objective: To safely generate and utilize chlorine heptoxide for a subsequent reaction without

isolation and storage.

Materials:

Perchloric acid (HClO₄)

Phosphorus pentoxide (P₄O₁₀)

An appropriate solvent (e.g., carbon tetrachloride)

Reaction vessel equipped with a cooling system and magnetic stirrer

Apparatus for the subsequent reaction

Procedure:

Preparation:

Ensure the reaction area within the fume hood is clean and free of any combustible

materials.

Set up the reaction apparatus behind a blast shield.

Cool the reaction vessel to a temperature between -70 °C and -10 °C using a suitable

cooling bath.[2][3]

Synthesis:
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Slowly and carefully add phosphorus pentoxide to the cooled perchloric acid in the

reaction vessel with constant stirring.[2][3] This reaction is highly exothermic and must be

controlled to prevent a runaway reaction.

The reaction produces chlorine heptoxide and phosphoric acid.[2][3]

Immediate Use:

Once the generation of chlorine heptoxide is complete, the reaction mixture containing

the in-situ generated product should be used immediately in the subsequent reaction step.

Do not attempt to isolate or distill the chlorine heptoxide unless absolutely necessary

and with specialized equipment for handling explosive materials.[2][3]

Decontamination:

After the reaction is complete, any residual chlorine heptoxide must be safely

neutralized. This can be achieved by slowly adding it to a large volume of cold water or

ice, followed by neutralization with a base.[2]

Storage Procedures
Note: The storage of chlorine heptoxide is strongly discouraged. If storage is unavoidable, the

following stringent precautions must be taken.

Storage Conditions
Temperature: Store in a cool, dry, and well-ventilated area.[8][9][10][11] Avoid direct sunlight

and sources of heat.[8][9][10][11]

Container: Store in its original, tightly sealed container. The container should be compatible

with chlorine heptoxide and should be inspected regularly for any signs of damage or

leakage.[8][10]

Location: Store in a dedicated, locked cabinet for explosive and oxidizing materials.[8] The

cabinet should be constructed of non-combustible materials. Do not store on wooden

shelves.
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Incompatible Materials
Chlorine heptoxide must be stored separately from the following:

Organic materials: Paper, wood, oils, and solvents.

Flammable and combustible materials.

Reducing agents.

Acids and bases.

Iodine.[3]

Emergency Procedures
Spills

Evacuate: Immediately evacuate the area and alert others.

Ventilate: Ensure the area is well-ventilated.

Neutralize: For small spills, if it is safe to do so, neutralize the spill with a large amount of an

inert absorbent material like sand or soda ash. Do not use combustible materials like paper

towels.

Professional Help: For large spills, or if there is any uncertainty, contact the institution's

emergency response team immediately.

Fire
In case of a fire involving chlorine heptoxide, evacuate the area immediately and call

emergency services.

Do not attempt to extinguish the fire yourself. Inform the firefighters of the presence of

chlorine heptoxide.

First Aid
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Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and seek immediate medical attention.

Eye Contact: Immediately flush the eyes with water for at least 15 minutes, holding the

eyelids open, and seek immediate medical attention.

Inhalation: Move the individual to fresh air and seek immediate medical attention.
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Chlorine Heptoxide Handling Workflow
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Caption: Workflow for handling chlorine heptoxide.
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Chlorine Heptoxide Storage Decision Logic

Is Storage of Chlorine Heptoxide Necessary?

Use In-Situ Generation and Immediate Consumption Protocol

No

Proceed with Extreme Caution for Storage

Yes

Store Separately from Incompatible Materials

Store in a Cool, Dry, Well-Ventilated Area

Store in a Locked, Non-Combustible Cabinet

Minimize Storage Time

Click to download full resolution via product page

Caption: Decision logic for storing chlorine heptoxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.concordia.ca/content/dam/concordia/services/safety/docs/EHS-DOC-010_PerchloricAcidSafetyGuidelines.pdf
https://www.sciencemadness.org/smwiki/index.php/Dichlorine_heptoxide
https://www.chemicalbook.com/article/chemical-reaction-and-synthesis-of-chlorine-heptoxide.htm
https://www.chemicalbook.com/article/chemical-reaction-and-synthesis-of-chlorine-heptoxide.htm
https://en.wikipedia.org/wiki/Dichlorine_heptoxide
https://webbook.nist.gov/cgi/cbook.cgi?ID=C12015531&Units=SI&Mask=2FF
https://www.escolifesciences.com/pdf/Perchloric%20Acid%20Handling%20Guidelines.pdf
https://drs.illinois.edu/Page/SafetyLibrary/PerchloricAcid
https://www.uschemicalstorage.com/pool-chemical-storage/
https://platinumpoolservice.com/blog/how-to-properly-store-pool-chemicals/
https://m.youtube.com/watch?v=3IIeKv8vTxs
https://hyclor.com.au/how-to-store-pool-chemicals/
https://www.benchchem.com/product/b082858#handling-and-storage-procedures-for-chlorine-heptoxide
https://www.benchchem.com/product/b082858#handling-and-storage-procedures-for-chlorine-heptoxide
https://www.benchchem.com/product/b082858#handling-and-storage-procedures-for-chlorine-heptoxide
https://www.benchchem.com/product/b082858#handling-and-storage-procedures-for-chlorine-heptoxide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b082858?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082858?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082858?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

